1-(4-Amino-1,2,5-oxadiazol-3-yl)-5-(4-ethoxyphenyl)-4-triazolecarboxylic acid ethyl ester
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Overview
Description
1-(4-amino-1,2,5-oxadiazol-3-yl)-5-(4-ethoxyphenyl)-4-triazolecarboxylic acid ethyl ester is a member of triazoles.
Scientific Research Applications
Medicinal Chemistry and Drug Development
Oxadiazoles, including structures similar to the specified compound, have been identified for their significant pharmacological properties. These compounds are often explored as potential therapeutic agents due to their bioisosteric characteristics, which can mimic carboxylic acids, carboxamides, and esters. Such molecules have shown a broad spectrum of pharmacological activities, including antiviral, analgesic, anti-inflammatory, antitumor, antioxidant, insecticidal, and anti-parasitic effects. The oxadiazole core is particularly valued for its role in the development of new drug candidates applicable to the treatment of various diseases, indicating its importance in the synthesis of more efficacious and less toxic medicinal agents (Rana, Salahuddin, & Sahu, 2020).
Material Science and Environmental Applications
Compounds with oxadiazole and triazole rings are also significant in material science, particularly in the development of polymers, luminescent materials, and corrosion inhibitors. These chemical structures contribute to the advancement of materials with enhanced properties, such as high thermal stability, electronic and photonic applications, and environmental resilience. The literature review indicates that oxadiazole-based compounds are instrumental in creating high-performance materials suitable for various industrial applications, showcasing their versatility beyond pharmaceuticals (Lelyukh, 2019).
Analytical and Industrial Chemistry
In analytical and industrial chemistry, the structural features of oxadiazole and triazole derivatives offer potential applications in the synthesis of analytical reagents, high-energy materials, and anti-corrosion additives. Their unique chemical reactivity and ability to undergo various transformations make them valuable in creating novel compounds with specific functionalities for industrial use, including agriculture and pharmaceuticals (Nazarov, Miroshnichenko, Ivakh, & Uspensky, 2021).
properties
Product Name |
1-(4-Amino-1,2,5-oxadiazol-3-yl)-5-(4-ethoxyphenyl)-4-triazolecarboxylic acid ethyl ester |
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Molecular Formula |
C15H16N6O4 |
Molecular Weight |
344.33 g/mol |
IUPAC Name |
ethyl 1-(4-amino-1,2,5-oxadiazol-3-yl)-5-(4-ethoxyphenyl)triazole-4-carboxylate |
InChI |
InChI=1S/C15H16N6O4/c1-3-23-10-7-5-9(6-8-10)12-11(15(22)24-4-2)17-20-21(12)14-13(16)18-25-19-14/h5-8H,3-4H2,1-2H3,(H2,16,18) |
InChI Key |
MWGHVHQXSRFZSB-UHFFFAOYSA-N |
Canonical SMILES |
CCOC1=CC=C(C=C1)C2=C(N=NN2C3=NON=C3N)C(=O)OCC |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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